Cas no 92893-07-7 ( )

  structure
  structure
Product Name: 
CAS No:92893-07-7
MF:C7H12N2O3S
MW:204.246780395508
CID:873078
PubChem ID:45089687
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Thiazocine-3-carboxylicacid,6-aminohexahydro-5-oxo-,(3R-cis)-(9CI)
    • 92893-07-7
    •  
    • Inchi: 1S/C7H12N2O3S/c8-4-1-2-13-3-5(7(11)12)9-6(4)10/h4-5H,1-3,8H2,(H,9,10)(H,11,12)/t4-,5-/m0/s1
    • InChI Key: PKKGNZHELXYNFU-WHFBIAKZSA-N
    • SMILES: S1C[C@@H](C(=O)O)NC([C@H](CC1)N)=O

Computed Properties

  • Exact Mass: 204.057
  • Monoisotopic Mass: 204.057
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 118A^2
  • XLogP3: -3.2
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